Cas no 1997-93-9 (Desfluoro Pimozide)

Desfluoro Pimozide structure
Desfluoro Pimozide structure
Product Name:Desfluoro Pimozide
CAS No:1997-93-9
MF:C28H30FN3O
MW:443.555710315704
CID:1062455
PubChem ID:58160538
Update Time:2025-04-20

Desfluoro Pimozide Chemical and Physical Properties

Names and Identifiers

    • Desfluoro Pimozide
    • 3-[1-[4-(4-fluorophenyl)-4-phenylbutyl]piperidin-4-yl]-1H-benzimidazol-2-one
    • R 6413
    • Monodesfluoro pimozide
    • 1-[1-[4-(p-Fluorophenyl)-4-phenylbutyl]-4-piperidyl]-2-benziMidazolinone
    • 1-[1-[4-(4-Fluorophenyl)-4-phenylbutyl]-4-piperidinyl]-1,3-dihydro-2H-benziMidazol- 2-one
    • UNII-W39YE72R3N
    • Q27292250
    • 1997-93-9
    • PIMOZIDE IMPURITY B [EP IMPURITY]
    • (+/-)-Desfluoro pimozide
    • SCHEMBL12863786
    • 1-(1-((4RS)-4-(4-Fluorophenyl)-4-phenylbutyl)piperidin-4-yl)-1,3-dihydro-2H-benzimidazol-2-one
    • 2H-Benzimidazol-2-one, 1-(1-(4-(4-fluorophenyl)-4-phenylbutyl)-4-piperidinyl)-1,3-dihydro
    • 1-[1-[4-(4-Fluorophenyl)-4-phenylbutyl]-4-piperidinyl]-1,3-dihydro-2H-benzimidazol-2-one; 1-[1-[4-(p-Fluorophenyl)-4-phenylbutyl]-4-piperidyl]-2-benzimidazolinone; R 6413;
    • W39YE72R3N
    • Pimozide specified impurity B [EP]
    • Inchi: 1S/C28H30FN3O/c29-23-14-12-22(13-15-23)25(21-7-2-1-3-8-21)9-6-18-31-19-16-24(17-20-31)32-27-11-5-4-10-26(27)30-28(32)33/h1-5,7-8,10-15,24-25H,6,9,16-20H2,(H,30,33)
    • InChI Key: PVCIEUVRTMSCLG-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C(C1C=CC=CC=1)CCCN1CCC(CC1)N1C(NC2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 443.23700
  • Monoisotopic Mass: 443.23729075g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 7
  • Complexity: 623
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 35.6Ų

Experimental Properties

  • PSA: 41.29000
  • LogP: 6.06810

Desfluoro Pimozide Related Literature

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